Cas no 1146-99-2 (Chlorindione)

• Product Name: Chlorindione
• CAS No: 1146-99-2
• MF: C₁₅H₉ClO₂
• MW: 256.68376326561
• CID: 83453
• PubChem ID: 70846
• Update Time: 2025-04-18

Chlorindione Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-1H-indene-1,3(2H)-dione
• 2-(4-Chlorophenyl)-1,3-indanedione
• 2-(4-chlorophenyl)indene-1,3-dione
• 2-(4-CHLOROPHENYL)INDANE-1,3-DIONE
• Chlophenadione
• Chlor-athrombon
• Chlorindionum
• Clorindione
• G-25766
• Indaliton
• Chlorindione
• Tox21_111897
• CCG-103156
• AB00871292_07
• HMS2980P03
• MLS006011653
• BRN 2052412
• Clorindione [INN:BAN]
• CI-PID
• Pharmakon1600-01504507
• NSC-758878
• CLORINDIONE [WHO-DD]
• Clorindiona [INN-Spanish]
• 2-(4-Chlorofenil)-1,3-indandione
• Clorindione 100 microg/mL in Acetonitrile
• Chlophenadione;Indaliton;G-25766
• 2-(p-Chlorophenyl)-1,3-indandione
• HMS560J16
• SY347803
• M.G. 2552
• SMR000718655
• 2-(p-chlorophenyl)-1,3-indandion
• 2-(p-Chlorophenyl)indan-1,3-dione
• Oprea1_416030
• DB13275
• 2-(4-Chlorophenyl)indan-1,3-dione
• 1H-Indene-1,3(2H)-dione, 2-(4-chlorophenyl)-
• MLS001249425
• MS-23615
• MFCD00239203
• 2-(4'-Chloropheny)lindan-1,3-dione
• SCHEMBL43305
• Q2358705
• Clorindione (INN)
• 2-(4-Chlorofenil)-1,3-indandione [Italian]
• F85192
• BRD-K61802864-001-04-7
• CAS-1146-99-2
• MG 2552
• EINECS 214-553-2
• NSC758878
• SR-01000802967-2
• DTXSID0046228
• 1,3-Indandione, 2-(p-chlorophenyl)-
• HY-B0918
• Clorindiona
• HMS3264O05
• chlorphenylindandione
• CLORINDIONE [MI]
• DTXCID8026228
• Clorindionum [INN-Latin]
• NS00023719
• BDBM50280162
• CLORINDIONE [INN]
• Maybridge1_006726
• Clorindionum
• 2-(4-chlorophenyl)-2,3-dihydro-1H-indene-1,3-dione
• G 25766
• MLS001249496
• NSC 758878
• CHEBI:135057
• CHEMBL278519
• UNII-541C7WS64R
• NCGC00160557-01
• D07135
• 541C7WS64R
• 1146-99-2
• SR-01000802967
• AKOS001483191
• CHLORPHENINDIONE
• 2-(4-Chloro-phenyl)-indan-1,3-dione
• S5668
• NJDUWAXIURWWLN-UHFFFAOYSA-N
• DA-51851
• B01AA09
• Clorindiona (INN-Spanish)
• chlorphenindone
• 1,3-Indandione, 2-(4-chlorophenyl)-
• BRD-K61802864-001-08-8
• Clorindionum (INN-Latin)

• MDL： MFCD00239203
• Inchi： 1S/C15H9ClO2/c16-10-7-5-9(6-8-10)13-14(17)11-3-1-2-4-12(11)15(13)18/h1-8,13H
• InChI Key： NJDUWAXIURWWLN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 256.02900
• Monoisotopic Mass: 256.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: powder
• Density: 1.2053 (rough estimate)
• Melting Point: 142-144
• Boiling Point: 363.31°C (rough estimate)
• Flash Point: 183.4ºC
• Refractive Index: 1.5330 (estimate)
• PSA: 34.14000
• LogP: 3.50280
• Solubility: Not determined

Chlorindione Security Information

• Signal Word：Warning
• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in mice: 1220 mg/kg (Fontaine)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Hazard Level：6.1(b)